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Compound of Interest

Compound Name: Perfluorohexadecanoic acid

CAS No.: 67905-19-5

Cat. No.: B1294708

Get Quote

An In-Depth Technical Guide to the Molecular Structure and Spectral Data of

Perfluorohexadecanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of
Perfluorohexadecanoic Acid
Perfluorohexadecanoic acid (PFHxDA), a member of the broad class of per- and

polyfluoroalkyl substances (PFAS), represents a molecule of significant interest in

environmental science, toxicology, and materials research. Characterized by a sixteen-carbon

chain where hydrogen atoms have been substituted with fluorine, this long-chain perfluorinated

carboxylic acid (PFCA) exhibits extreme chemical and thermal stability.[1] These properties,

stemming from the strength of the carbon-fluorine bond, have made PFAS compounds

valuable in a range of industrial and consumer products.[2] However, this same stability results

in profound environmental persistence, bioaccumulation, and potential adverse health effects,

earning them the moniker "forever chemicals."[3][4]
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A thorough understanding of the molecular structure and the corresponding spectral signature

of PFHxDA is paramount for its unambiguous identification and quantification in complex

matrices, for studying its environmental fate, and for developing potential remediation

strategies. This guide provides a detailed exploration of the molecular architecture of PFHxDA

and a comprehensive analysis of its expected and observed spectral data from mass

spectrometry, nuclear magnetic resonance, and vibrational spectroscopy.

Part 1: Molecular Structure and Physicochemical
Properties
The foundational step in any analytical endeavor is a precise understanding of the analyte's

structure. Perfluorohexadecanoic acid is a saturated sixteen-carbon carboxylic acid that is

fully fluorinated, with the exception of the carboxylic acid proton.

Chemical Identity
A summary of the key identifiers for perfluorohexadecanoic acid is presented in Table 1. This

information is critical for database searches, regulatory compliance, and procurement.
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Identifier Value Source

IUPAC Name

2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,

10,10,11,11,12,12,13,13,14,14

,15,15,16,16,16-

hentriacontafluorohexadecanoi

c acid

[5]

CAS Number 67905-19-5 [6]

Molecular Formula C₁₆HF₃₁O₂ [6]

Molecular Weight ~814.13 g/mol [6]

Synonyms
Perfluoropalmitic acid,

PFHxDA
[5]

Canonical SMILES

O=C(O)C(F)(F)C(F)(F)C(F)

(F)C(F)(F)C(F)(F)C(F)(F)C(F)

(F)C(F)(F)C(F)(F)C(F)(F)C(F)

(F)C(F)(F)C(F)(F)C(F)(F)C(F)

(F)F

[6]

InChI Key
OJMBMWRMTMHMSZ-

UHFFFAOYSA-N
[6]

Structural Representation
The linear formula, CF₃(CF₂)₁₄COOH, illustrates the two key components of the molecule: a

long, hydrophobic, and lipophobic perfluorinated tail, and a hydrophilic carboxylic acid head

group. This amphiphilic nature governs its environmental transport and interaction with

biological systems.
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2D representation of Perfluorohexadecanoic Acid.

Part 2: Mass Spectrometry Analysis
Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC-MS/MS), is

the gold standard for the detection and quantification of PFAS in various matrices due to its

high sensitivity and selectivity.[4][7]

Ionization and Detection
For PFCAs like PFHxDA, electrospray ionization (ESI) in negative ion mode is the most

effective method. The carboxylic acid proton is readily lost, forming the deprotonated molecule

[M-H]⁻ as the precursor ion. For PFHxDA, this corresponds to an m/z of approximately 813.94.

[5] High-resolution mass spectrometry (HRMS) is often employed to provide high mass

accuracy, aiding in confident formula determination.[7]

Fragmentation Pathways
Tandem mass spectrometry (MS/MS) is crucial for structural confirmation. The fragmentation of

PFCAs is well-characterized. Following the initial loss of the carboxyl group (decarboxylation,
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-44 Da), the resulting perfluoroalkyl anion undergoes sequential losses of CF₂ units.[8]

However, the process is more complex than a simple "unzipping," involving fluorine shifts that

generate a series of new anions before further fragmentation.[8]

Primary Fragmentation: [M-H]⁻ → [M-H-CO₂]⁻ + CO₂

For PFHxDA, this primary fragmentation results in the C₁₅F₃₁⁻ anion. Subsequent fragment

ions arise from the loss of CF₂ (50 Da) or larger CₙF₂ₙ groups. A summary of expected key

fragments is provided in Table 2.

Precursor Ion (m/z) Fragment Ion (m/z) Neutral Loss Description

812.941 768.943 CO₂ (43.99) Decarboxylation

768.943 718.946 CF₂ (50.00)
Loss of

difluorocarbene

718.946 668.949 CF₂ (50.00)
Loss of

difluorocarbene

... ... ... ...

168.995 118.992 CF₂ (50.00) C₃F₇⁻ → C₂F₅⁻

118.992 69.000 CF₂ (50.00) C₂F₅⁻ → CF₃⁻

Note: m/z values are theoretical and based on the [M-H]⁻ precursor. Observed values may vary

slightly.[5]
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Key fragmentation pathway for PFHxDA in negative-ion ESI-MS/MS.

Experimental Protocol: LC-MS/MS Analysis
The following protocol is a representative workflow for the targeted analysis of PFHxDA in

water samples.

Sample Preparation (Solid-Phase Extraction - SPE):
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1. Condition a weak anion exchange (WAX) SPE cartridge with methanol followed by

ultrapure water.

2. Load 250-500 mL of the water sample onto the cartridge.

3. Wash the cartridge with a buffered solution to remove interferences.

4. Elute the analytes using a small volume of ammoniated methanol.

5. Evaporate the eluent to near dryness under a gentle stream of nitrogen and reconstitute in

a final volume (e.g., 1 mL) of methanol/water.[4][9]

Chromatographic Separation:

Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 3.5 µm).

Mobile Phase A: Water with a suitable buffer (e.g., 20 mM ammonium acetate).

Mobile Phase B: Methanol.

Gradient: A typical gradient would start at a high percentage of Mobile Phase A, ramping

to a high percentage of Mobile Phase B to elute the highly retained long-chain PFHxDA.

Flow Rate: 0.2-0.4 mL/min.

Injection Volume: 5-10 µL.

Mass Spectrometry Detection:

Ionization: Electrospray Ionization (ESI), Negative Mode.

Scan Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

MRM Transitions: Monitor at least two transitions for confident identification (e.g., 813 >

769 and 813 > 419).

Instrument Tuning: Optimize cone voltage and collision energy for the specific transitions

of PFHxDA.
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Part 3: Nuclear Magnetic Resonance (NMR)
Spectroscopy
While specific, published experimental NMR spectra for perfluorohexadecanoic acid are not

readily available in public databases, its structure allows for a robust prediction of the expected

spectral features. NMR, particularly ¹⁹F NMR, is a powerful tool for structural elucidation of

fluorinated compounds.[10][11]

¹⁹F NMR Spectroscopy
¹⁹F NMR is highly sensitive and provides a wide chemical shift range, making it ideal for

distinguishing between different fluorine environments.[11]

Expected Chemical Shifts: For a long-chain linear PFCA like PFHxDA, the spectrum would

consist of several distinct signals.

-CF₃ Group: The terminal trifluoromethyl group is expected to appear as a triplet (due to

coupling with the adjacent -CF₂- group) around -81 ppm.

-CF₂- Groups: The internal difluoromethylene groups will appear as multiplets in the range

of -120 to -126 ppm. The groups closest to the ends of the chain (-CF₂- adjacent to the -

CF₃ and -CF₂- adjacent to the carboxyl group) will have distinct chemical shifts from the

bulk internal groups.

α-CF₂ Group: The fluorine atoms on the carbon alpha to the carboxylic acid (C2) are the

most deshielded and will appear furthest downfield, typically around -117 to -118 ppm.[12]

¹³C NMR Spectroscopy
Acquiring ¹³C NMR spectra for highly fluorinated compounds can be challenging due to

complex C-F coupling, which splits the signals into multiplets and can reduce the signal-to-

noise ratio.[13]

Expected Chemical Shifts:

Carboxyl Carbon (-COOH): This carbon is not fluorinated and is expected to appear as a

singlet in the downfield region, typically between 165-185 δ.[14]
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Fluorinated Carbons: The carbons of the perfluoroalkyl chain will show complex multiplets

due to one-bond (¹JCF) and two-bond (²JCF) couplings. These carbons typically resonate

between 108-125 δ. ¹⁹F decoupling experiments would be necessary to simplify the

spectrum to singlets for easier identification.[13]

¹H NMR Spectroscopy
The ¹H NMR spectrum of PFHxDA is expected to be very simple.

Expected Chemical Shift:

Carboxyl Proton (-COOH): A single, broad resonance is expected for the acidic proton of

the carboxyl group. This signal is typically found far downfield, around 12 δ, though its

exact position and broadness are highly dependent on concentration and the solvent used

due to hydrogen bonding.[14]

Part 4: Vibrational Spectroscopy (IR and Raman)
Infrared (IR) and Raman spectroscopy provide valuable information about the functional groups

present in a molecule.

Infrared (IR) Spectroscopy
While a specific experimental spectrum for PFHxDA is not readily available, the characteristic

absorptions for its functional groups are well-established.

O-H Stretch: A very broad and strong absorption band is expected from 2500-3300 cm⁻¹,

characteristic of the hydrogen-bonded O-H stretch in a carboxylic acid dimer.[15]

C=O Stretch: A strong, sharp absorption band is expected between 1700-1725 cm⁻¹ for the

carbonyl stretch of a saturated, dimeric carboxylic acid.[15][16]

C-F Stretches: The most intense features in the spectrum will be due to the numerous C-F

bonds. Strong, complex absorption bands are expected in the region of 1100-1300 cm⁻¹.[17]

C-O Stretch: A medium intensity band for the C-O single bond stretch is expected around

1210-1320 cm⁻¹, often coupled with the O-H bend.[15]
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Raman Spectroscopy
Raman spectroscopy is a complementary technique to IR and is particularly useful for

symmetric vibrations. Recent studies have shown that PFAS compounds share common

Raman spectral features.

Expected Raman Peaks: PFHxDA is expected to show characteristic peaks common to other

PFAS, including strong signals at approximately 725 cm⁻¹ (attributed to CF₂ symmetric

stretch), 385 cm⁻¹, and 310 cm⁻¹. The ratios of these peaks can vary depending on chain

length and functional group.[18][19] The C-C backbone vibrations would also be visible in the

spectrum.

General Analytical Workflow for PFHxDA

Analytical Techniques
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Biological Sample

Sample Preparation
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Generalized workflow for the analysis of PFHxDA.

Conclusion
Perfluorohexadecanoic acid presents a unique analytical challenge due to its chemical

stability and the complexity of its spectral features, particularly in NMR. However, by leveraging

a multi-technique approach, a comprehensive characterization is achievable. High-sensitivity
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LC-MS/MS provides the foundation for detection and quantification, with its predictable

fragmentation patterns offering a high degree of confidence. While experimental NMR and IR

spectra are not widely published, a deep understanding of the underlying principles of

spectroscopy and data from analogous perfluorinated compounds allows for a robust prediction

of the expected spectral data. This guide provides the foundational knowledge required for

researchers to develop and validate analytical methods for the identification and study of this

important environmental contaminant.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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